2,7-Dipropyloctanedioic acid

• CAS No.: 538373-96-5
• Molecular Formula: C14H26O4
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 2,7-dipropyloctanedioic acid
• InChI: InChI=1S/C14H26O4/c1-3-7-11(13(15)16)9-5-6-10-12(8-4-2)14(17)18/h11-12H,3-10H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key: NUHWQJAPZZQLRI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCCCC(CCC)C(=O)O)C(=O)O

Description

2,7-Dipropyloctanedioic acid is an organic compound with the molecular formula C14H26O4 It is a dicarboxylic acid, meaning it contains two carboxyl functional groups (-COOH)

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,7-Dipropyloctanedioic acid can be achieved through several methods. One common approach involves the reaction of a suitable precursor with a strong oxidizing agent. For example, the oxidation of 2,7-dipropyloctane using potassium permanganate (KMnO4) under acidic conditions can yield this compound. The reaction typically requires controlled temperature and pH to ensure complete oxidation and high yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable processes. One such method could be the catalytic oxidation of 2,7-dipropyloctane using a metal catalyst such as platinum or palladium. This method allows for continuous production and can be optimized for higher efficiency and lower costs.

Chemical Reactions Analysis

Types of Reactions

2,7-Dipropyloctanedioic acid undergoes various chemical reactions, including:

Oxidation: Further oxidation can lead to the formation of shorter-chain carboxylic acids.

Reduction: Reduction reactions can convert the carboxyl groups to alcohols.

Substitution: The carboxyl groups can participate in substitution reactions to form esters or amides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alcohols or amines in the presence of a dehydrating agent like thionyl chloride (SOCl2).

Major Products Formed

Oxidation: Shorter-chain carboxylic acids.

Reduction: 2,7-Dipropyloctanediol.

Substitution: Esters or amides of this compound.

Scientific Research Applications

2,7-Dipropyloctanedioic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the production of polymers and other materials.

Mechanism of Action

The mechanism of action of 2,7-Dipropyloctanedioic acid involves its interaction with various molecular targets. The carboxyl groups can form hydrogen bonds with proteins and enzymes, potentially affecting their function. Additionally, the compound may participate in metabolic pathways, influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 2,6-Dipropyloctanedioic acid
• 2,8-Dipropyloctanedioic acid
• 2,7-Dimethyloctanedioic acid

Uniqueness

2,7-Dipropyloctanedioic acid is unique due to its specific chain length and the position of the propyl groups. This structure can result in distinct physical and chemical properties, making it valuable for specific applications where other similar compounds may not be as effective.